Cas no 1805694-50-1 (3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one
• CAS No: 1805694-50-1
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4979380
• Update Time: 2025-05-20

3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one

• Inchi： 1S/C11H12Br2O2/c1-15-11-3-2-8(7-13)6-9(11)10(14)4-5-12/h2-3,6H,4-5,7H2,1H3
• InChI Key： FQISSKQSTIAUJO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(CCBr)=O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one (CAS No. 1805694-50-1)

3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one (CAS No. 1805694-50-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated aromatic ketone features a unique molecular structure, combining a methoxyphenyl core with bromomethyl and propan-1-one functional groups. Its dual bromine substitution pattern makes it a versatile intermediate for synthesizing complex molecules, particularly in drug discovery and advanced material applications.

The compound's molecular formula, C₁₁H₁₂Br_{2O2, reveals its bromine-rich composition, which contributes to its reactivity in cross-coupling reactions—a hot topic in modern organic chemistry. Researchers frequently search for "brominated building blocks for Suzuki coupling" or "aryl bromide reagents," where this compound shows exceptional utility. Its methoxy group enhances solubility in organic solvents, addressing a common challenge in heterocyclic synthesis workflows.}

In pharmaceutical contexts, 3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one serves as a precursor for kinase inhibitor development, aligning with trending searches like "small molecule kinase inhibitors 2024" and "targeted cancer therapy intermediates." The propan-1-one moiety allows further derivatization through ketone chemistry, enabling structure-activity relationship (SAR) studies—a frequently queried term in medicinal chemistry forums.

Material scientists value this compound for creating photoactive polymers, responding to growing interest in "organic electronic materials" and "OLED intermediates." The bromomethyl group facilitates polymerization reactions, while the methoxy substituent tunes electronic properties—critical for developing next-generation optoelectronic devices. Recent patent analyses show rising applications in "conductive thin films" and "molecular sensors," making it a compound of strategic importance.

From a synthetic chemistry perspective, the compound's stability under ambient conditions (a frequently asked question in lab forums) makes it preferable to more volatile brominated reagents. Its crystalline form (often inquired about as "brominated ketone crystallization methods") allows precise stoichiometric control in reactions. The presence of two bromine atoms at different positions enables selective functionalization—a key advantage when researchers search for "orthogonal protection group strategies."

Environmental and handling considerations for CAS 1805694-50-1 follow standard organic compound protocols, with particular attention to its bromine content (a common concern in green chemistry queries). Modern purification techniques like "column chromatography optimization for bromo compounds" are frequently discussed in relation to this material. Its compatibility with microwave-assisted synthesis (a trending methodology) further enhances its appeal in high-throughput screening applications.

The global market for 3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one reflects increasing demand from Asia-Pacific pharmaceutical hubs, as indicated by trade data searches. Suppliers often list it under "high-purity bromo aromatics" or "custom synthesis intermediates," with analytical certificates emphasizing HPLC purity (>98%)—a critical parameter for researchers querying "QC standards for synthetic intermediates." Storage recommendations typically suggest inert atmosphere protection, addressing common stability questions.

Emerging applications in proteolysis-targeting chimeras (PROTACs)—a hot topic in drug discovery—utilize this compound's ability to form bifunctional linkers. This aligns with surge in searches for "E3 ligase ligand synthesis" and "targeted protein degradation tools." The compound's balanced lipophilicity (logP ~2.8) makes it valuable in these cutting-edge therapeutic approaches, frequently discussed in recent medicinal chemistry literature.

For analytical chemists, characteristic NMR peaks (δ 7.8-8.1 ppm for aromatic protons) and mass spectrometry fragmentation patterns (m/z 320/322 [M+]) serve as identification markers—information often sought in spectroscopy forums. The compound's UV-Vis profile (λ_max 280 nm) enables reaction monitoring, relevant to queries about "real-time reaction analysis techniques." These features make it a model compound for teaching advanced spectroscopic interpretation.

In conclusion, 3-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-1-one (CAS 1805694-50-1) represents a multifaceted tool for contemporary chemical research. Its applications span from mainstream pharmaceutical synthesis to frontier materials science, addressing numerous trending search themes in the chemical community. The compound's structural features—particularly its dual bromine functionality and methoxy-ketone combination—ensure its continued relevance across evolving scientific disciplines.